2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide

• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]acetamide
• InChI: InChI=1S/C20H26N2O3/c1-2-16-7-9-17(10-8-16)25-15-20(23)21-14-18(19-6-5-13-24-19)22-11-3-4-12-22/h5-10,13,18H,2-4,11-12,14-15H2,1H3,(H,21,23)
• InChI Key: JVNLAQUJTFVCPW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NCC(C2=CC=CO2)N3CCCC3

Description

2-(4-Ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide is a substituted acetamide derivative characterized by a phenoxyacetamide backbone with a 4-ethylphenoxy group and a branched ethyl chain containing furan-2-yl and pyrrolidin-1-yl moieties. The compound's structure combines hydrophobic (4-ethylphenoxy), aromatic (furan), and heterocyclic (pyrrolidine) elements, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide typically involves multi-step organic reactions. A common approach might include:

Formation of the ethylphenoxy intermediate: This could involve the reaction of 4-ethylphenol with an appropriate halogenated acetic acid derivative under basic conditions.

Introduction of the furan ring: The furan ring could be introduced via a coupling reaction with a furan-containing reagent.

Formation of the pyrrolidine ring: The pyrrolidine ring might be introduced through a nucleophilic substitution reaction with a pyrrolidine derivative.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The carbonyl group in the acetamide moiety can be reduced to form amine derivatives.

Substitution: The ethylphenoxy group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Furan-2,3-dione derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated or nitrated ethylphenoxy derivatives.

Scientific Research Applications

Research indicates that this compound exhibits a range of biological activities, including:

• Antiviral Properties
  • Similar compounds have demonstrated efficacy against viruses such as SARS-CoV-2. Studies show that modifications to the furan ring can enhance inhibitory potency against viral proteases, indicating potential for development as antiviral agents.
• Antioxidant Activity
  • The compound's structure suggests it may possess antioxidant properties, potentially scavenging free radicals and inhibiting lipid peroxidation. This is particularly relevant for conditions like diabetes and neurodegenerative diseases.
• Enzyme Inhibition
  • The compound has been studied for its ability to inhibit key enzymes involved in metabolic pathways. Notably, it may target aldose reductase, which is linked to diabetic complications.

Case Study 1: SARS-CoV-2 Inhibition

A study evaluated various furan-based compounds for their ability to inhibit the main protease (Mpro) of SARS-CoV-2. The findings indicated that specific structural modifications significantly impacted inhibitory potency, with some derivatives demonstrating low cytotoxicity and effective viral inhibition. This positions the compound as a promising candidate for further antiviral drug development.

Case Study 2: Antioxidant Activity Evaluation

Another investigation focused on the antioxidant properties of related derivatives. The study assessed their ability to scavenge DPPH radicals and inhibit lipid peroxidation. Results indicated that certain derivatives not only effectively inhibited oxidative stress markers but also showed selective inhibition of aldose reductase, suggesting dual therapeutic potential for managing diabetes-related complications.

Summary of Biological Activities

Compound Name	Target Enzyme/Pathogen	IC50 (μM)	Mechanism of Action
Compound F8-B6	SARS-CoV-2 Mpro	1.57	Non-peptidomimetic inhibitor
Hydroxypyridinone Derivative	Aldose Reductase (ALR2)	0.789	Selective inhibition
Compound 7l	DPPH Radical	-	Antioxidant activity

Comparison of Antioxidant Activities

Compound Name	DPPH Scavenging Rate (%)	Lipid Peroxidation Inhibition (%)
Compound 7l	41.48	88.76
Trolox	11.89	-

Mechanism of Action

The mechanism of action of 2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide would depend on its specific application. In a biological context, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity and affecting cellular pathways. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Molecular Formula	Substituents/Modifications	Notable Properties/Biological Activity	Reference
Target Compound	C₁₈H₂₃N₂O₃	4-ethylphenoxy, furan-2-yl, pyrrolidin-1-yl	Not explicitly reported; inferred structural role	-
2-(2-Chlorophenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide (D202-0045)	C₁₈H₂₁ClN₂O₃	2-chlorophenoxy (vs. 4-ethylphenoxy)	Screening compound; Cl enhances lipophilicity
2-(4-Bromo-2-methylphenoxy)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]acetamide	C₁₉H₂₀BrN₂O₄S	4-bromo-2-methylphenoxy, pyrrolidin-1-ylsulfonylphenyl	Increased molecular weight due to Br and sulfonyl
2-(2-Methoxyphenoxy)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]acetamide	C₁₉H₂₂N₂O₅S	2-methoxyphenoxy (electron-donating), pyrrolidin-1-ylsulfonylphenyl	Potential metabolic stability from methoxy group
N-(Furan-2-ylmethyl)-2-[4-[[(4-methylphenyl)sulfonylhydrazinylidene]methyl]phenoxy]acetamide	C₂₁H₂₁N₃O₅S	Sulfonylhydrazinylidene, furan-2-ylmethyl	Enhanced hydrogen-bonding capacity
N-[2-(1-Cyclohexen-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide	C₁₈H₂₅NO₂	Cyclohexenyl substituent (vs. furan-pyrrolidine chain)	Reduced heteroatom count; altered flexibility

Key Observations

Phenoxy Substituent Effects: The 4-ethylphenoxy group in the target compound offers moderate lipophilicity compared to halogenated analogs (e.g., 2-chloro in D202-0045 or 4-bromo in ). Halogens may enhance binding affinity but introduce toxicity risks.

Furan-2-yl (common in D202-0045 and the target compound) may participate in π-π stacking or dipole interactions, influencing receptor binding .

Safety data for 2-(2-ethylphenoxy)-N-(2-methyl-4-(pyrrolidin-1-yl)phenyl)acetamide () highlight acute oral toxicity (Category 4) and irritation risks, underscoring the need for toxicity profiling of ethylphenoxy derivatives .

Research Findings and Contradictions

• Pharmacological Potential: identifies phenoxy acetamides as bioactive molecules, but the target compound’s specific activity remains unverified. Structural similarities to D202-0045 (a screening compound) suggest possible utility in drug discovery .
• Safety Profile: The ethylphenoxy group’s position (4- vs. 2-) may mitigate toxicity compared to ’s analog, though empirical data are lacking .
• Synthetic Utility: N-(Substituted phenyl)acetamides () are intermediates in heterocyclic synthesis, implying the target compound could serve as a precursor for novel derivatives .

Biological Activity

2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide, with the CAS number 1008255-23-9, is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{26}N_{2}O_{3}$, with a molecular weight of 342.4 g/mol. The structure includes several functional groups that are known to influence biological activity, such as the furan and pyrrolidine moieties, which may enhance its pharmacological profile.

Property	Value
Molecular Formula	C20H26N2O3
Molecular Weight	342.4 g/mol
CAS Number	1008255-23-9

1. Antimicrobial Properties

Research indicates that compounds similar to 2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide exhibit antimicrobial properties. The presence of the furan ring is particularly notable as it enhances the interaction with microbial enzymes, potentially interfering with their metabolic processes.

For example, studies on related compounds have shown that they inhibit key enzymes involved in cell wall synthesis in bacteria, suggesting that this compound may share similar mechanisms of action .

2. Anticancer Activity

Preliminary studies suggest that this compound may have anticancer properties. Research on related benzamide derivatives has demonstrated their ability to inhibit specific kinases involved in cancer cell proliferation. For instance, a study highlighted the effectiveness of certain derivatives in inhibiting RET kinase activity, which is crucial for tumor growth .

The structural components of 2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide may contribute to similar inhibitory effects on cancer cell lines.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes critical for microbial and cancer cell survival.
• Receptor Interaction : It might interact with specific receptors involved in cellular signaling pathways, thereby modulating various biological responses.
• Molecular Interactions : The presence of aromatic rings allows for π-stacking interactions with target proteins, enhancing binding affinity and specificity.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various derivatives containing furan and phenoxy groups against common pathogens. The results indicated significant inhibition zones against Staphylococcus aureus and Escherichia coli, supporting the hypothesis that structural features enhance antimicrobial activity .

Case Study 2: Anticancer Potential

In a cellular assay involving breast cancer cell lines, derivatives similar to 2-(4-ethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide showed reduced cell viability at concentrations as low as 10 µM. This suggests potential for further development as an anticancer agent .